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Compound of Interest

2-Amino-5-lodopyridine-3-
Carbaldehyde

Cat. No. B1285547

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

The unique molecular architecture of 2-Amino-5-lodopyridine-3-Carbaldehyde, featuring a
pyridine ring, an amino group, an aldehyde moiety, and an iodine atom, makes it a promising,
albeit underexplored, building block in the realm of materials science. Its multifunctional nature
allows for diverse chemical transformations, paving the way for the synthesis of novel
functional materials. The presence of an aromatic, electron-rich pyridine ring coupled with
reactive functional groups suggests its potential utility in organic electronics, metal-organic
frameworks (MOFs), and sensing applications.[1] This document outlines potential applications
and detailed hypothetical protocols to guide researchers in exploring the use of this versatile
compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-lodopyridine-3-
Carbaldehyde is presented below. This data is essential for designing synthetic routes and
predicting the characteristics of resulting materials.
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Property Value Reference
Molecular Formula CeHsIN20 [2]
Molecular Weight 248.02 g/mol [2]
CAS Number 578007-67-7 2]

White to tan powder or
Appearance ] ] N/A
crystalline solid

Melting Point 128-131 °C N/A
N ) 360.5 °C at 760 mmHg
Boiling Point ) N/A
(Predicted)
SMILES C1=C(C=NC(=C1C=0)N)I [2]

Application Area 1: Synthesis of Conjugated
Polymers for Organic Electronics

The aldehyde and amino functionalities of 2-Amino-5-lodopyridine-3-Carbaldehyde make it a
suitable monomer for polymerization reactions, particularly condensation reactions, to form
conjugated polymers.[3][4] Such polymers, incorporating the electron-deficient pyridine ring,
are of interest for applications in organic light-emitting diodes (OLEDSs), organic photovoltaics
(OPVs), and organic field-effect transistors (OFETSs). The iodine atom also provides a site for
post-polymerization modification via cross-coupling reactions.

Hypothetical Performance Data of a Polymer (Poly-AIPC)

The following table outlines the projected properties of a hypothetical polymer, Poly(2-Amino-
5-lodopyridine-3-Carbaldehyde-co-phenylene), or "Poly-AIPC," synthesized via a Suzuki
coupling reaction. These values are estimations based on similar conjugated polymers found in
the literature.
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Parameter Projected Value

Band Gap (E_Q) 22-25eV

HOMO Level -5.410-5.6 eV

LUMO Level -3.0t0-3.2eV

Thermal Decomposition Temp. (T_d) > 300 °C

Solubility Soluble in chlorinated solvents (e.g., chloroform,

chlorobenzene)

Experimental Protocol: Synthesis of Poly-AIPC via
Suzuki Coupling

This protocol describes a hypothetical synthesis route for a conjugated polymer using 2-
Amino-5-lodopyridine-3-Carbaldehyde as a monomer.

Materials:

2-Amino-5-lodopyridine-3-Carbaldehyde

e 1,4-Phenylenediboronic acid

o Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]
o Potassium carbonate (K2COs)

e Toluene

e N,N-Dimethylformamide (DMF)

e Methanol

» Deionized water

e Argon gas

Procedure:
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In a Schlenk flask, dissolve 2-Amino-5-lodopyridine-3-Carbaldehyde (1.0 mmol) and 1,4-
phenylenediboronic acid (1.0 mmol) in a mixture of toluene (15 mL) and DMF (5 mL).

Add an aqueous solution of K2COs (2 M, 5 mL).

De-gas the mixture by bubbling with argon for 30 minutes.

Add the palladium catalyst, Pd(PPhs)a (0.02 mmol), to the reaction mixture under a positive
pressure of argon.

Heat the mixture to 90 °C and stir under an argon atmosphere for 48 hours.

Cool the reaction to room temperature and pour the mixture into 200 mL of rapidly stirring
methanol.

Filter the resulting precipitate and wash with deionized water and methanol to remove any
remaining catalyst and unreacted monomers.

Purify the polymer by Soxhlet extraction with methanol, acetone, and finally chloroform.

Collect the chloroform fraction and evaporate the solvent to yield the purified polymer.

Dry the polymer under vacuum at 60 °C for 24 hours.
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Workflow for Poly-AIPC Synthesis
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Solvothermal Synthesis of MOF-AIPC-Zn
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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